Cas no 25468-22-8 (5-(pyridin-2-yl)-1,3,4-thiadiazol-2-amine)
5-(pyridin-2-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(pyridin-2-yl)-1,3,4-thiadiazol-2-amine
- 5-(2-pyridinyl)-1,3,4-thiadiazol-2-ylamine
- 5-pyridin-2-yl-1,3,4-thiadiazol-2-amine
- EN300-44158
- DB-180450
- L 1473
- 5-(2-pyridyl)-2-amino-1,3,4-thiadiazole
- 2-Amino-5-(3-piridil)-1,3,4-tiadiazolo
- SCHEMBL8143194
- 1,3,4-Thiadiazol-2-amine, 5-(2-pyridinyl)-
- 25468-22-8
- SY179769
- Pyridine, 3-(5-amino-1,3,4-thiadiazol-2-yl)-
- 2-Amino-5-(2-pyridyl)-1,3,4-thiadiazole
- 4-27-00-09442 (Beilstein Handbook Reference)
- 3-(5-Amino-1,3,4-thiadiazol-2-yl)pyridine
- DTXSID40180153
- AKOS000225476
- Z332385358
- 3-(2-Amino-1,3,4-thiadiazol-5-yl)pyridine
- BRN 0145024
- 3652-11-7
- 5-(2-pyridyl)-1,3,4-thiadiazol-2-amine
- MFCD05740063
- 2-Amino-5-(3-piridil)-1,3,4-tiadiazolo [Italian]
- CS-0249630
- AM-896/11728003
-
- MDL: MFCD05740063
- Inchi: 1S/C7H6N4S/c8-7-11-10-6(12-7)5-3-1-2-4-9-5/h1-4H,(H2,8,11)
- InChI Key: XRSWPYZJJLNMNK-UHFFFAOYSA-N
- SMILES: S1C(N)=NN=C1C1C=CC=CN=1
Computed Properties
- Exact Mass: 178.03148
- Monoisotopic Mass: 178.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 92.9Ų
Experimental Properties
- Density: 1.412
- Boiling Point: 397.9°C at 760 mmHg
- Flash Point: 194.5°C
- Refractive Index: 1.681
- PSA: 64.69
5-(pyridin-2-yl)-1,3,4-thiadiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P993900-25mg |
5-(pyridin-2-yl)-1,3,4-thiadiazol-2-amine |
25468-22-8 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P993900-50mg |
5-(pyridin-2-yl)-1,3,4-thiadiazol-2-amine |
25468-22-8 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P993900-250mg |
5-(pyridin-2-yl)-1,3,4-thiadiazol-2-amine |
25468-22-8 | 250mg |
$ 275.00 | 2022-06-03 | ||
| Alichem | A029203969-5g |
5-(Pyridin-2-yl)-1,3,4-thiadiazol-2-amine |
25468-22-8 | 95% | 5g |
$1177.00 | 2023-09-02 | |
| Chemenu | CM437026-1g |
5-(3-Pyridyl)-1,3,4-thiadiazol-2-amine |
25468-22-8 | 95%+ | 1g |
$474 | 2023-02-17 | |
| Enamine | EN300-44158-0.05g |
5-(pyridin-2-yl)-1,3,4-thiadiazol-2-amine |
25468-22-8 | 95% | 0.05g |
$66.0 | 2023-04-20 | |
| Enamine | EN300-44158-0.1g |
5-(pyridin-2-yl)-1,3,4-thiadiazol-2-amine |
25468-22-8 | 95% | 0.1g |
$98.0 | 2023-04-20 | |
| Enamine | EN300-44158-0.25g |
5-(pyridin-2-yl)-1,3,4-thiadiazol-2-amine |
25468-22-8 | 95% | 0.25g |
$142.0 | 2023-04-20 | |
| Enamine | EN300-44158-0.5g |
5-(pyridin-2-yl)-1,3,4-thiadiazol-2-amine |
25468-22-8 | 95% | 0.5g |
$271.0 | 2023-04-20 | |
| Enamine | EN300-44158-1.0g |
5-(pyridin-2-yl)-1,3,4-thiadiazol-2-amine |
25468-22-8 | 95% | 1g |
$371.0 | 2023-04-20 |
5-(pyridin-2-yl)-1,3,4-thiadiazol-2-amine Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 5-(pyridin-2-yl)-1,3,4-thiadiazol-2-amine
5-(Pyridin-2-yl)-1,3,4-thiadiazol-2-amine (CAS 25468-22-8): A Versatile Heterocyclic Compound with Emerging Applications
The 5-(pyridin-2-yl)-1,3,4-thiadiazol-2-amine (CAS 25468-22-8) is a fascinating heterocyclic compound that has gained significant attention in recent years due to its unique structural features and diverse applications. This nitrogen-sulfur containing compound combines the pyridine and 1,3,4-thiadiazole moieties, creating a molecular architecture that offers remarkable chemical properties and biological activities.
Researchers have been particularly interested in 5-(pyridin-2-yl)-1,3,4-thiadiazol-2-amine derivatives for their potential in pharmaceutical development. The compound's ability to interact with various biological targets makes it a promising scaffold for drug discovery and medicinal chemistry. Recent studies suggest that modifications to this core structure can yield compounds with significant antimicrobial activity, addressing the growing concern about antibiotic resistance.
From a chemical perspective, 25468-22-8 exhibits interesting properties that make it valuable in material science applications. The compound's electron-rich heterocyclic system contributes to its potential use in organic electronics and coordination chemistry. Its ability to form stable complexes with various metal ions has opened new possibilities in catalysis and sensor development.
The synthesis of 5-(pyridin-2-yl)-1,3,4-thiadiazol-2-amine typically involves the condensation of appropriate precursors under controlled conditions. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to improve yields while minimizing environmental impact. This aligns with the current industry trend toward sustainable chemical production.
In the field of agrochemical research, derivatives of 25468-22-8 have shown promise as potential plant growth regulators and pest control agents. The compound's structural features allow for specific interactions with biological systems, making it a candidate for developing new generation crop protection solutions that are more targeted and environmentally friendly.
The physical and chemical properties of 5-(pyridin-2-yl)-1,3,4-thiadiazol-2-amine contribute to its stability and handling characteristics. The compound typically appears as a crystalline solid with defined melting points, and its solubility profile makes it suitable for various formulation approaches. These properties are crucial for researchers working on structure-activity relationship studies and molecular design.
Recent patent literature reveals growing commercial interest in 25468-22-8 and its derivatives. Pharmaceutical companies are investigating its potential in addressing current healthcare challenges, particularly in areas like antiviral therapies and anti-inflammatory drugs. The compound's versatility allows for structural modifications that can fine-tune its biological activity and pharmacokinetic properties.
Quality control and analytical characterization of 5-(pyridin-2-yl)-1,3,4-thiadiazol-2-amine typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and potential commercial applications. The development of robust analytical methods has been crucial for advancing studies on this interesting molecule.
From a market perspective, the demand for specialized heterocyclic compounds like 25468-22-8 continues to grow. Custom synthesis providers and chemical suppliers are expanding their portfolios to include such molecules, catering to the needs of pharmaceutical, agrochemical, and materials science researchers. The compound's unique structure positions it as a valuable building block in combinatorial chemistry and high-throughput screening programs.
Future research directions for 5-(pyridin-2-yl)-1,3,4-thiadiazol-2-amine may explore its potential in emerging fields like bioorthogonal chemistry and theranostic applications. The compound's modifiable structure offers opportunities for creating multifunctional molecules that could address complex challenges in targeted drug delivery and molecular imaging. These applications align with current trends in personalized medicine and precision therapeutics.
Safety considerations for handling 25468-22-8 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and good laboratory practices should always be observed when working with this chemical. Material safety data sheets provide detailed guidance on storage conditions and handling procedures to ensure safe usage in research settings.
The intellectual property landscape surrounding 5-(pyridin-2-yl)-1,3,4-thiadiazol-2-amine derivatives is becoming increasingly active. Researchers and companies are filing patents covering novel synthetic methods, specific derivatives, and their applications. This activity reflects the compound's growing importance in various industries and the potential commercial value of innovations based on this chemical scaffold.
In academic circles, 25468-22-8 serves as an excellent example for teaching advanced concepts in heterocyclic chemistry and medicinal chemistry. Its structure illustrates important principles of molecular recognition and bioisosterism, making it a valuable case study for chemistry students and researchers entering the field of drug design and development.
As research continues, 5-(pyridin-2-yl)-1,3,4-thiadiazol-2-amine may find applications beyond its current scope. The compound's unique combination of structural features and chemical properties positions it as a versatile platform for innovation across multiple scientific disciplines. Its ongoing investigation exemplifies how fundamental chemical research can lead to practical solutions for real-world challenges in healthcare, agriculture, and advanced materials.
25468-22-8 (5-(pyridin-2-yl)-1,3,4-thiadiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)